Cas no 1219798-97-6 (2-Hydroxybutanoic-d3 Acid Sodium Salt)

• Product Name: 2-Hydroxybutanoic-d3 Acid Sodium Salt
• CAS No: 1219798-97-6
• MF: C₄H₈NaO₃
• MW: 130.112777709961
• CID: 1066232
• Update Time: 2025-05-19

2-Hydroxybutanoic-d3 Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium (±)-2-Hydroxybutyrate-2,3,3-d3
• 2-Hydroxybutanoic-d3 Acid Sodium Salt
• LLRJPSAHMBXVHL-LCZHFHQESA-N
• Sodium (±)-2-Hydroxybutyrate-2?3?3-d3

• Inchi： 1S/C4H8O3.Na/c1-2-3(5)4(6)7;/h3,5H,2H2,1H3,(H,6,7);/i2D2,3D;
• InChI Key： LLRJPSAHMBXVHL-LCZHFHQESA-N
• SMILES： [Na].O([H])C([2H])(C(=O)O[H])C([2H])([2H])C([H])([H])[H] |^1:0|

2-Hydroxybutanoic-d3 Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Hydroxybutanoic-d3 Acid Sodium Salt

Introduction to Sodium Salt of 2-Hydroxybutanoic-d3 Acid (CAS No. 1219798-97-6)

The Sodium Salt of 2-Hydroxybutanoic-d3 Acid, with the chemical identifier CAS No. 1219798-97-6, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This deuterated derivative of 2-hydroxybutanoic acid is particularly valued for its applications in metabolic studies, drug development, and analytical chemistry. The introduction of deuterium atoms into the molecular structure enhances its utility in NMR spectroscopy, providing researchers with a powerful tool for structural elucidation and dynamic studies.

In recent years, the demand for high-purity labeled compounds has surged due to their critical role in understanding biological pathways and drug metabolism. The 2-Hydroxybutanoic-d3 Acid Sodium Salt stands out as a versatile reagent that facilitates detailed mechanistic studies in enzymology and pharmacology. Its sodium salt form improves solubility in aqueous solutions, making it an ideal candidate for biochemical assays and high-throughput screening processes.

The compound's unique properties stem from its molecular structure, which includes a hydroxyl group and a carboxylate anion when in its salt form. These functional groups enable interactions with various biomolecules, making it a valuable intermediate in synthetic chemistry. Researchers have leveraged this compound to study the kinetics of metabolic pathways involving β-hydroxybutyrate, a key energy metabolite in human physiology.

Recent advancements in mass spectrometry have further highlighted the importance of deuterated compounds like 2-Hydroxybutanoic-d3 Acid Sodium Salt. The increased mass due to deuterium substitution allows for better resolution and sensitivity in analytical techniques, enabling scientists to detect trace amounts of metabolites in complex biological samples. This has been particularly beneficial in clinical research, where understanding subtle changes in metabolic profiles can lead to novel therapeutic strategies.

The pharmaceutical industry has also embraced this compound for its role in drug discovery and development. By incorporating deuterium atoms into drug candidates, researchers can modulate metabolic stability and reduce the likelihood of unwanted side reactions. The sodium salt form enhances the compound's pharmacokinetic properties, making it easier to handle and integrate into synthetic protocols.

In conclusion, the Sodium Salt of 2-Hydroxybutanoic-d3 Acid is a multifaceted compound with broad applications in research and industry. Its ability to enhance analytical techniques and provide insights into biological processes underscores its importance in modern chemical and pharmaceutical sciences. As research continues to evolve, this compound is expected to play an even more pivotal role in advancing our understanding of complex biological systems.